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Compound of Interest

Compound Name: AFR-605 free base

CAS No.: 214707-81-0

Cat. No.: B1664406

Get Quote

Core Directive & Compound Profile
AFR-605 Free Base (CAS# 214707-81-0) is a high-potency indazole-3-carboxamide derivative

acting as a selective 5-HT4 receptor ligand (serotoninergic agent).[1] Literature data indicates a

pA2 value of ~10.8, corresponding to picomolar affinity.[1]

Critical Safety Alert: Due to its extreme potency (sub-nanomolar activity), AFR-605 must be

handled as a Control Band 4 (High Containment) compound.[1] Standard laboratory disposal

methods (e.g., drain disposal, simple trash) are strictly prohibited due to the risk of

environmental bioaccumulation and unintended physiological effects on aquatic life.[1]
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Property Data Implication for Disposal

Chemical Class
Indazole-piperidine (Free

Base)

Basic nitrogen; reactive with

strong acids.[1]

Solubility Hydrophobic (Lipophilic)

Insoluble in water. Requires

DMSO or Ethanol for

cleaning/solubilization.[1]

Potency
pA2 ≈ 10.8 (

< 1 nM)

High Potency. Zero-tolerance

for dust generation or

aerosolization.[1]

Physical State Solid (Powder)

High risk of inhalation; use

static-dissipative weighing

procedures.[1]

Personal Protective Equipment (PPE) & Engineering
Controls
Before initiating any disposal or cleaning procedure, ensure the following barrier protection is in

place.

Respiratory: Handling open powder requires a Class II Biological Safety Cabinet (BSC) or a

chemical fume hood with HEPA filtration.[1] If outside containment, a P100/N95 respirator is

mandatory.[1]

Dermal:Double-gloving is required.[1]

Inner Layer: Nitrile (4 mil).[1]

Outer Layer: Nitrile (extended cuff, >5 mil) or Neoprene.[1]

Ocular: Chemical splash goggles (standard safety glasses are insufficient for high-potency

washdowns).[1]

Disposal Workflows
A. Solid Waste (Pure Compound, Spills, Contaminated Wipes)[1]
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Primary Containment: Place all solid waste (weigh boats, contaminated Kimwipes, gloves)

into a clear polyethylene bag (4 mil).[1]

Secondary Containment: Seal the primary bag and place it into a yellow hazardous waste

bag or a rigid hazardous waste drum labeled "High Potency Pharmaceutical Waste."[1]

Destruction Method:High-Temperature Incineration is the only acceptable destruction

method.[1] Do not autoclave (AFR-605 is thermally stable but not deactivated by steam).[1]

B. Liquid Waste (Stock Solutions in DMSO/Ethanol)[1]
Segregation: Do not mix with aqueous waste streams.[1] AFR-605 free base will precipitate

in water, creating "hot spots" of solid active drug in the liquid waste container.[1]

Solvent Stream: Dispose of stock solutions into the Non-Halogenated Organic Solvent waste

stream (assuming DMSO/EtOH vehicle).[1]

Labeling: Tag container with: "Contains Trace High-Potency 5-HT4 Ligand (AFR-605)."

C. Glassware Decontamination (The "Triple Solvation" Method)
Because AFR-605 is a lipophilic free base, water washing is ineffective and dangerous

(spreads contamination).[1]

Solvent Rinse 1: Rinse glassware with Acetone or Ethanol to dissolve the free base.[1]

Collect this rinse as organic waste.

Solvent Rinse 2: Repeat with fresh solvent.[1]

Acid Wash (Optional but Recommended): Rinse with 10% Acetic Acid or 0.1M HCl.[1] This

converts any residual free base into a water-soluble salt, facilitating removal.[1]

Final Wash: Wash with soap and water in a standard sink.[1]

Visualized Decision Tree (Graphviz)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.benchchem.com/product/b1664406/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-afr-605-free-base
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.medkoo.com/products/20915
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664406?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: AFR-605 Waste Identified

Determine Physical State

Solid Waste
(Powder, Wipes, Weigh Boats)

Liquid Waste
(DMSO/EtOH Stocks) Contaminated Glassware

Double Bag (4 mil Poly)
Label: 'High Potency Pharm'

WARNING: Do NOT dilute with water
(Precipitation Risk)

1. Rinse with Acetone/EtOH
(Collect as Organic Waste)

High-Temp Incineration
(Do NOT Autoclave)

Is solvent compatible
with Organic Stream?

Segregated Organic Waste
(Non-Halogenated)

2. Rinse with 0.1M HCl
(Convert to Salt Form)

3. Standard Soap & Water

Click to download full resolution via product page

Caption: Operational workflow for segregating and disposing of AFR-605 based on physical

state and solubility properties.
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Emergency Spill Response
In the event of a powder spill outside a fume hood:

Evacuate the immediate area for 15 minutes to allow aerosols to settle.[1]

Don PPE: Tyvek suit, double gloves, and P100 respirator.[1]

Cover: Gently cover the spill with paper towels dampened with Ethanol (prevents dust).[1]

Wipe: Wipe up the spill working from the outside in.[1] Do not use a broom/brush (generates

dust).[1]

Decontaminate Surface: Apply a 10% Bleach solution followed by an Ethanol rinse.[1]

Bleach aids in oxidative degradation of the indazole structure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Standard Operating Procedure: Disposal of AFR-605
Free Base]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664406/docs#standard-operating-procedure-
disposal-of-afr-605-free-base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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